Cas no 137628-39-8 (Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-)

• Product Name: Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
• CAS No: 137628-39-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1245372
• Update Time: 2024-08-03

Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
• Benzenemethanol, α-ethyl-4-methoxy-α-methyl-, (αS)-

• Inchi： 1S/C11H16O2/c1-4-11(2,12)9-5-7-10(13-3)8-6-9/h5-8,12H,4H2,1-3H3/t11-/m0/s1
• InChI Key： AAMGLJLQWOAEGW-NSHDSACASA-N
• SMILES： C1([C@@](CC)(C)O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 180.11508

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 282.9±23.0 °C(Predicted)
• PSA: 29.46
• pka: 14.56±0.29(Predicted)